Cas no 2171253-23-7 (4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)
4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
- 4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
- EN300-1492687
- 2171253-23-7
-
- Inchi: 1S/C30H30N2O7/c33-27(34)15-8-16-31-29(36)26(17-28(35)38-18-20-9-2-1-3-10-20)32-30(37)39-19-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h1-7,9-14,25-26H,8,15-19H2,(H,31,36)(H,32,37)(H,33,34)/t26-/m0/s1
- InChI Key: DNOWNFRKDSNKTD-SANMLTNESA-N
- SMILES: O(C(N[C@H](C(NCCCC(=O)O)=O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 530.20530130g/mol
- Monoisotopic Mass: 530.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 14
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 131Ų
4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492687-0.05g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 0.05g |
$924.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-0.1g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 0.1g |
$968.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-0.25g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 0.25g |
$1012.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-0.5g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 0.5g |
$1056.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-1.0g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-2.5g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 2.5g |
$2155.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-5.0g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-10.0g |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1492687-50mg |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 50mg |
$924.0 | 2023-09-28 | ||
| Enamine | EN300-1492687-100mg |
4-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171253-23-7 | 100mg |
$968.0 | 2023-09-28 |
4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
Comprehensive Overview of 4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171253-23-7)
In the realm of peptide synthesis and pharmaceutical research, 4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171253-23-7) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring both benzyl carboxy and Fmoc-protected amino groups, makes it indispensable for researchers developing novel therapeutics, particularly in the fields of oncology, immunology, and neurodegenerative diseases.
The growing interest in peptide-based drugs has propelled the demand for high-quality intermediates like 4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid. Recent advancements in AI-driven drug discovery have further highlighted its importance, as computational models increasingly rely on such precise chemical entities for virtual screening. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171253-23-7 solubility," reflecting the compound's relevance in modern laboratories.
One of the standout features of this compound is its compatibility with automated peptide synthesizers, a topic trending in biotechnology forums. The Fmoc group provides excellent protection during synthesis while allowing mild deprotection conditions, minimizing side reactions. This aligns with the industry's shift toward greener chemistry, as scientists seek "eco-friendly peptide synthesis" methods. Additionally, its benzyl carboxy moiety enhances solubility in organic solvents, addressing common challenges in peptide purification workflows.
From a structural perspective, the 2S configuration ensures chirality—a hot topic in FDA approval processes for new drugs. Regulatory agencies increasingly scrutinize stereochemistry, making optically pure intermediates like CAS 2171253-23-7 invaluable. Discussions on "chiral building blocks in drug development" frequently reference such compounds, underscoring their role in creating enantiomerically pure APIs.
Storage and handling of 4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid require attention to stability. Users often inquire about "long-term storage of Fmoc compounds"—best practices recommend desiccated conditions at -20°C to preserve reactivity. Its stability profile compares favorably to Boc-protected analogs, another frequent comparison point in search queries.
Looking ahead, the compound's utility in click chemistry applications and PROTAC development positions it at the forefront of targeted protein degradation research. As the scientific community explores "next-generation peptide therapeutics," intermediates like CAS 2171253-23-7 will continue enabling breakthroughs. Its multifaceted applications—from fluorescent labeling to linker chemistry—make it a staple in cutting-edge research, perfectly aligning with today's demand for versatile, high-purity biochemical tools.
2171253-23-7 (4-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)